Cas no 1384427-84-2 (N2,N2,N3-trimethylpyridine-2,3-diamine hydrochloride)

• Product Name: N2,N2,N3-trimethylpyridine-2,3-diamine hydrochloride
• CAS No: 1384427-84-2
• MF: C₈H₁₄ClN₃
• MW: 187.669860363007
• CID: 5159960
• PubChem ID: 71755443
• Update Time: 2025-10-31

N2,N2,N3-trimethylpyridine-2,3-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-N,2-N,3-N-Trimethylpyridine-2,3-diamine hydrochloride
• N2,N2,N3-trimethylpyridine-2,3-diamine hydrochloride

• Inchi： 1S/C8H13N3.ClH/c1-9-7-5-4-6-10-8(7)11(2)3;/h4-6,9H,1-3H3;1H
• InChI Key： NEZXXDDTZITCKI-UHFFFAOYSA-N
• SMILES： N(C1C=CC=NC=1N(C)C)C.Cl

Additional information on N2,N2,N3-trimethylpyridine-2,3-diamine hydrochloride

Recent Advances in the Study of N2,N2,N3-trimethylpyridine-2,3-diamine Hydrochloride (CAS: 1384427-84-2)

N2,N2,N3-trimethylpyridine-2,3-diamine hydrochloride (CAS: 1384427-84-2) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. Recent studies have focused on elucidating its molecular properties, biological activities, and potential as a lead compound for novel therapeutics. This research brief aims to summarize the latest findings related to this compound, providing a comprehensive overview of its current status in the scientific community.

The compound's structural features, including its pyridine core and dimethylamine substituents, make it a promising candidate for further exploration in medicinal chemistry. Recent research has highlighted its role as an intermediate in the synthesis of more complex molecules with potential pharmacological activities. Studies have also investigated its solubility, stability, and reactivity under various conditions, which are critical factors for its potential use in drug formulations.

One of the key areas of interest is the compound's interaction with biological targets. Preliminary in vitro studies have demonstrated its ability to modulate specific enzymatic pathways, suggesting potential applications in the treatment of diseases such as cancer and neurodegenerative disorders. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to characterize its binding modes and affinity for target proteins.

In addition to its biological activities, recent work has explored the synthetic routes for producing N2,N2,N3-trimethylpyridine-2,3-diamine hydrochloride with high purity and yield. Optimized protocols have been developed to address challenges related to scalability and reproducibility, which are essential for its potential industrial application. These advancements have been documented in several peer-reviewed journals, reflecting the growing interest in this compound.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetics and toxicology profiles. Ongoing studies are focused on addressing these gaps, with the aim of advancing N2,N2,N3-trimethylpyridine-2,3-diamine hydrochloride towards preclinical evaluation. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, N2,N2,N3-trimethylpyridine-2,3-diamine hydrochloride represents a compound of significant interest in the field of chemical biology and drug discovery. Its unique structural and functional properties, combined with recent advancements in its synthesis and characterization, position it as a promising candidate for further research and development. Future studies will likely focus on expanding its therapeutic potential and addressing remaining challenges to facilitate its transition from the laboratory to clinical applications.